1-(3,5-Dimethylphenyl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C15H14N2/c1-11-8-12(2)10-14(9-11)17-7-5-13-4-3-6-16-15(13)17/h3-10H,1-2H3
• InChI Key: NNDPZQDCCAZIFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CC3=C2N=CC=C3)C

Description

1-(3,5-Dimethylphenyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic aromatic compound featuring a pyrrolo[2,3-b]pyridine core substituted at the 1-position with a 3,5-dimethylphenyl group. The pyrrolo[2,3-b]pyridine scaffold is structurally analogous to indole but incorporates a pyridine ring fused to a pyrrole, conferring unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(3,5-Dimethylphenyl)-1H-pyrrolo[2,3-b]pyridine can be contextualized by comparing it to related compounds from the evidence:

Key Comparative Insights :

Substituent Effects on Reactivity and Yield :

• Electron-donating groups (e.g., 3,4-dimethoxyphenyl in 21e and 21b) enhance stability during coupling reactions, as seen in the high yield (96%) of 21b . In contrast, sterically hindered substituents (e.g., 4-fluorophenylethynyl in 21e) reduce yields (36%) due to slower reaction kinetics .
• Methylation at the 1-position (compound 22) proceeds efficiently (75% yield) under mild conditions, highlighting the accessibility of N-alkylation in this scaffold .

Spectroscopic Distinctions :

• The ¹H NMR chemical shifts of the pyrrolo[2,3-b]pyridine core (δ 8.3–8.9 ppm for HetH protons) are consistent across derivatives, but substituents like ethynyl groups or amides introduce distinct splitting patterns (e.g., δ 7.69 ppm for thienyl protons in 21e vs. δ 7.75 ppm for aryl protons in 8m) .
• HRMS data for 21b ([M+H]+ = 355.1435) aligns with calculated values, confirming the accuracy of synthetic protocols for boron-containing analogs .

Functional Group Compatibility :

• Amide derivatives (e.g., 8m) exhibit lower yields (54%) compared to ethynyl-substituted analogs, likely due to side reactions during acylation .
• Halogenated derivatives (e.g., 5-bromo in compound 22) serve as versatile intermediates for further functionalization via cross-coupling reactions .

The 3,5-dimethylphenyl group may enhance membrane permeability compared to polar substituents like methoxy or nitrile groups.